Cas no 850087-32-0 (BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER)
850087-32-0 structure
Product Name:BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER
CAS No:850087-32-0
MF:C11H14N2O5
MW:254.239263057709
CID:3403457
Update Time:2025-03-16
BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER
- Butanedioic acid, 2-oxo-3-(1H-pyrazol-1-yl)-, 1,4-diethyl ester
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- Inchi: 1S/C11H14N2O5/c1-3-17-10(15)8(13-7-5-6-12-13)9(14)11(16)18-4-2/h5-8H,3-4H2,1-2H3
- InChI Key: GWCXTIBRKPNLPS-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(=O)C(N1C=CC=N1)C(OCC)=O
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 366.5±37.0 °C(Predicted)
- pka: -0.07±0.46(Predicted)
BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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